Cas no 17122-69-9 (Acetamide,N-(3,4-dimethylphenyl)-2-(hydroxyimino)-)

• Product Name: Acetamide,N-(3,4-dimethylphenyl)-2-(hydroxyimino)-
• CAS No: 17122-69-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 144831
• PubChem ID: 9562195
• Update Time: 2025-04-19

Acetamide,N-(3,4-dimethylphenyl)-2-(hydroxyimino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3,4-dimethylphenyl)-2-(hydroxyimino)-
• N-(3,4-Dimethylphenyl)-2-(hydroxyimino)acetamide
• 2'-chloro-glyoxylanilide 2-oxime
• 2-Chloroisonitrosoacetanilide
• hydroxyimino-acetic acid-(2-chloro-anilide)
• hydroxyimino-acetic acid-(3,4-dimethyl-anilide)
• Hydroxyimino-essigsaeure-(2-chlor-anilid)
• Hydroxyimino-essigsaeure-(3,4-dimethyl-anilid)
• N-(2-Chlorophenyl)-2-hydroxyimino-acetamide
• N-(3,4-dimethylphenyl)-2-hydroxyiminoacetamide
• Oximinoessigsaeure-2-chlor-anilid]
• 2-(HYDROXYIMINO)-3',4'-DIMETHYLACETANILIDE
• NSC-106587
• NSC106587
• SCHEMBL21949121
• AKOS024325084
• 17122-69-9
• (2E)-N-(3,4-dimethylphenyl)-2-hydroxyiminoacetamide

• Inchi： 1S/C10H12N2O2/c1-7-3-4-9(5-8(7)2)12-10(13)6-11-14/h3-6,14H,1-2H3,(H,12,13)/b11-6+
• InChI Key： WDWMUOGEOATZNF-IZZDOVSWSA-N
• SMILES： O=C(/C=N/O)NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 192.09000
• Monoisotopic Mass: 192.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 61.7A^2

Experimental Properties

• Density: 1.14
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.553
• PSA: 61.69000
• LogP: 1.77490